Cas no 846-45-7 (17-Methylene-4-androsten-3-one)
846-45-7 structure
Product Name:17-Methylene-4-androsten-3-one
CAS No:846-45-7
MF:C20H28O
MW:284.435726165771
CID:1060343
PubChem ID:14132447
Update Time:2025-04-20
17-Methylene-4-androsten-3-one Chemical and Physical Properties
Names and Identifiers
-
- 17-Methylene-4-androsten-3-one
- (8S,9S,10R,13S,14S)-10,13-dimethyl-17-methylidene-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
- 17-Methylene-4-andro
- 17-Methylene-androst-4-en-3-one
- 17-Methylen-androst-4-en-3-on
- 17-methylenandrost-4-en-3-one
- 17-Methylene-4-androsten-3-on
- 17-Methylene-4-androstene-3-one
- SCHEMBL5151424
- DTXSID40556359
- 17-Methylideneandrost-4-en-3-one
- 846-45-7
- CHEMBL5194923
- QXEURENTQIAFIS-FSGKZVOOSA-N
- (3aS,3bS,9aR,9bS,11aS)-9a,11a-dimethyl-1-methylidene-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
- DB-238219
- 17-Methylene-androst-4-en-3-one,
-
- Inchi: 1S/C20H28O/c1-13-4-7-17-16-6-5-14-12-15(21)8-10-20(14,3)18(16)9-11-19(13,17)2/h12,16-18H,1,4-11H2,2-3H3/t16-,17-,18-,19+,20-/m0/s1
- InChI Key: QXEURENTQIAFIS-FSGKZVOOSA-N
- SMILES: O=C1C=C2CC[C@@H]3[C@H](CC[C@]4(C)C(=C)CC[C@@H]34)[C@@]2(C)CC1
Computed Properties
- Exact Mass: 284.21400
- Monoisotopic Mass: 284.214015512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 128 - 130°C
- Boiling Point: 401.7±45.0 °C at 760 mmHg
- Flash Point: 187.6±19.6 °C
- PSA: 17.07000
- LogP: 5.07450
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
17-Methylene-4-androsten-3-one Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator
17-Methylene-4-androsten-3-one Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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